Labda-8(20),14-dien-13-ol, (13R)-
Labda-8(20),14-dien-13-ol, (13R)-
Manool is a labdane diterpenoid in which the labdane skeleton has double bonds at positions 8(17) and 14 and carries an R-hydroxy group at position 13. It has a role as an antineoplastic agent, a plant metabolite and an antibacterial agent. It is a labdane diterpenoid and a tertiary alcohol.
Brand Name:
Vulcanchem
CAS No.:
596-85-0
VCID:
VC0191784
InChI:
InChI=1S/C20H34O/c1-7-19(5,21)14-11-16-15(2)9-10-17-18(3,4)12-8-13-20(16,17)6/h7,16-17,21H,1-2,8-14H2,3-6H3/t16-,17-,19+,20+/m0/s1
SMILES:
CC1(CCCC2(C1CCC(=C)C2CCC(C)(C=C)O)C)C
Molecular Formula:
C20H34O
Molecular Weight:
290.5 g/mol
Labda-8(20),14-dien-13-ol, (13R)-
CAS No.: 596-85-0
Natural Products
VCID: VC0191784
Molecular Formula: C20H34O
Molecular Weight: 290.5 g/mol
| CAS No. | 596-85-0 |
|---|---|
| Product Name | Labda-8(20),14-dien-13-ol, (13R)- |
| Molecular Formula | C20H34O |
| Molecular Weight | 290.5 g/mol |
| IUPAC Name | (3S)-5-[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-3-methylpent-1-en-3-ol |
| Standard InChI | InChI=1S/C20H34O/c1-7-19(5,21)14-11-16-15(2)9-10-17-18(3,4)12-8-13-20(16,17)6/h7,16-17,21H,1-2,8-14H2,3-6H3/t16-,17-,19+,20+/m0/s1 |
| Standard InChIKey | CECREIRZLPLYDM-RAUXBKROSA-N |
| Isomeric SMILES | C[C@]12CCCC([C@@H]1CCC(=C)[C@@H]2CC[C@@](C)(C=C)O)(C)C |
| SMILES | CC1(CCCC2(C1CCC(=C)C2CCC(C)(C=C)O)C)C |
| Canonical SMILES | CC1(CCCC2(C1CCC(=C)C2CCC(C)(C=C)O)C)C |
| Description | Manool is a labdane diterpenoid in which the labdane skeleton has double bonds at positions 8(17) and 14 and carries an R-hydroxy group at position 13. It has a role as an antineoplastic agent, a plant metabolite and an antibacterial agent. It is a labdane diterpenoid and a tertiary alcohol. |
| Synonyms | (4aR)-trans-5-(1,5,5,8aS-Tetramethyl-2-methylenedecahydro-1-naphthalenyl)-(3R)-methyl-1-penten-3-ol |
| PubChem Compound | 10891602 |
| Last Modified | Dec 23 2021 |
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